Structural properties of polystyrene oligomers in different environments: a molecular dynamics study

Physical Chemistry Chemical Physics Pub Date: 2011-09-12 DOI: 10.1039/C1CP21724K

Abstract

We have performed detailed molecular dynamics simulations to investigate the effects of solvation and confinement on the structure of polystyrene (PS) oligomers in four different environments, melt, concentrated solution, dilute solution and confined concentrated solution at 450 K and 1 bar, respectively. Local packing of the monomers and the solvent (toluene, good solvent) molecules were monitored by means of radial distribution functions (RDFs). We have also investigated bond, angle, and dihedral angle distributions of the monomers. End-to-end distances, radii of gyration and persistence lengths were calculated to characterize the static properties. The chain in the dilute solution was found to exhibit more stretched conformations. Dilution effect of the solvent was observed in the RDFs between the monomer centers. Only slight conformational changes in the polymers were observed by solvation. The effect of confinement was mainly seen in the density profiles, which showed an oscillatory behavior in the confined system.

Graphical abstract: Structural properties of polystyrene oligomers in different environments: a molecular dynamics study
Structural properties of polystyrene oligomers in different environments: a molecular dynamics study
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Physical Chemistry Chemical Physics
Journal Name：Physical Chemistry Chemical Physics
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